Cas no 19281-29-9 (1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)-)

1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)- structure
19281-29-9 structure
Product Name:1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)-
CAS No:19281-29-9
MF:C14H20N2O
MW:232.321403503418
CID:139765
PubChem ID:71695
Update Time:2025-04-19

1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)-
    • aptocaine
    • 242-932-2
    • N-(2-methylphenyl)-2-(pyrrolidin-1-yl)propanamide
    • α-Methyl-N-(2-methylphenyl)-1-pyrrolidineacetamide
    • APTOCAINE [WHO-DD]
    • APTOCAINE [MART.]
    • EINECS 242-932-2
    • -Methyl-N-(2-methylphenyl)-1-pyrrolidineacetamide
    • SCHEMBL246792
    • Aptocainum [Latin]
    • CHEMBL2104078
    • DTXSID40864880
    • AKOS040750554
    • Aptocaina [INN-Spanish]
    • Aptocainum [INN-Latin]
    • Aptocaina [Spanish]
    • UNII-08K838NNTE
    • APTOCAINE [INN]
    • Aptocaine [INN:BAN:DCF]
    • 19281-29-9
    • N-(2-(1-Pyrrolidinyl)propionyl)-o-toluidine
    • Aptocainum
    • 2-Methyl-1-pyrrolidineaceto-o-toluidide
    • 2-Methyl-2-(1-pyrrolidinyl)propionanilid
    • Aptocaina
    • Q27236406
    • Z44493376
    • N-(2-methylphenyl)-2-pyrrolidin-1-ylpropanamide
    • 08K838NNTE
    • alpha-Methyl-N-(2-methylphenyl)-1-pyrrolidineacetamide
    • NS00052697
    • Inchi： 1S/C14H20N2O/c1-11-7-3-4-8-13(11)15-14(17)12(2)16-9-5-6-10-16/h3-4,7-8,12H,5-6,9-10H2,1-2H3,(H,15,17)
    • InChI Key： WJOQWLQQCYYQBE-UHFFFAOYSA-N
    • SMILES： O=C(C(C)N1CCCC1)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 232.15800
  • Monoisotopic Mass: 232.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.11
  • Boiling Point: 381.2°Cat760mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.583
  • PSA: 32.34000
  • LogP: 2.42870

1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)- Security Information

  • Signal Word：Warning
  • Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

1-Pyrrolidineacetamide,a-methyl-N-(2-methylphenyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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